Cas no 951887-91-5 (Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate)

• Product Name: Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate
• CAS No: 951887-91-5
• MF: C₁₇H₂₄O₆
• MW: 324.368865966797
• MDL: MFCD09801961
• CID: 4722256
• Update Time: 2025-07-23

Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-(2,4,5-TRIMETHOXYPHENYL)-6-OXOHEXANOATE
• ethyl 6-oxo-6-(2,4,5-trimethoxyphenyl)hexanoate
• 7712d
• Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate

• MDL： MFCD09801961
• Inchi： 1S/C17H24O6/c1-5-23-17(19)9-7-6-8-13(18)12-10-15(21-3)16(22-4)11-14(12)20-2/h10-11H,5-9H2,1-4H3
• InChI Key： DQBOUPCXFWYHGI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=CC=1OC)OC)OC)CCCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 370
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate

Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate (CAS No. 951887-91-5): A Comprehensive Overview

Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate (CAS No. 951887-91-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been the subject of extensive studies due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate consists of a hexanoate ester moiety linked to a phenyl ring substituted with three methoxy groups. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes and receptors. Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate has been studied for its potential role in inhibiting certain enzymatic pathways that are associated with inflammatory responses and metabolic disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in the pathogenesis of these conditions.

The synthesis of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to optimize the production process. These methods not only enhance the efficiency of synthesis but also minimize the environmental impact by reducing waste and energy consumption.

One of the most compelling aspects of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate is its potential as a building block for more complex pharmacophores. By modifying its structure or incorporating it into larger molecular frameworks, researchers can explore new therapeutic avenues. For instance, derivatives of this compound have been investigated for their ability to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating lipid metabolism and inflammation.

The pharmacological profile of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate affinity for certain biological targets, suggesting its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

In the context of drug discovery, Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate represents an example of how structural diversity can be leveraged to identify novel therapeutic agents. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the properties of the compound for specific applications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The use of computational methods has also played a crucial role in understanding the behavior of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and metabolic stability, helping to guide the design of more effective derivatives.

Ethical considerations are an integral part of modern drug development research. The synthesis and testing of Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate adhere to stringent regulatory standards to ensure both safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated the exchange of knowledge and resources, leading to more efficient and responsible research practices.

The future prospects for Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate are promising given its unique structural features and potential biological activities. Continued research is expected to uncover new applications for this compound across various therapeutic areas. As our understanding of biochemical pathways grows more sophisticated, compounds like Ethyl 6-(2,4,5-trimethoxyphenyl)-6-oxohexanoate will likely play an increasingly important role in addressing complex diseases.